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Compound of Interest

Compound Name: 2-Desisopropyl-2-ethyl Ritonavir

CAS No.: 165315-26-4

Cat. No.: B137741

Get Quote

Executive Summary
In the high-stakes landscape of antiretroviral drug development, impurity profiling is not merely

a compliance checkbox but a critical determinant of drug safety and efficacy. 2-Desisopropyl-
2-ethyl Ritonavir (identified as Impurity I in EP and Impurity F in USP) represents a specific

structural analog of Ritonavir where the characteristic isopropyl group on the thiazole ring is

replaced by an ethyl group.[1][2]

This guide provides a comprehensive technical analysis of this impurity, detailing its

mechanistic origin from starting material contamination, its structural fingerprints in NMR/MS,

and a self-validating analytical strategy for its control below ICH Q3A thresholds.[2]

Identity and Structural Context
Ritonavir is a peptidomimetic HIV protease inhibitor with a complex structure containing two

distinct thiazole moieties. The pharmacological activity relies heavily on the spatial

arrangement of its side chains, particularly the bulky isopropyl group on the 4-thiazolyl moiety,

which contributes to the hydrophobic binding within the protease active site.
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The impurity 2-Desisopropyl-2-ethyl Ritonavir arises when this isopropyl anchor is

structurally truncated to an ethyl group.[1][2]

Attribute Ritonavir (API)
2-Desisopropyl-2-ethyl

Ritonavir (Impurity)

CAS Number 155213-67-5 165315-26-4

Pharmacopeial Ref N/A EP Impurity I / USP Impurity F

Molecular Formula

Molecular Weight 720.95 g/mol
706.92 g/mol (

-14 Da)

Key Structural Difference 2-Isopropyl-4-thiazolyl 2-Ethyl-4-thiazolyl

Solubility Profile High lipophilicity (Class II/IV)

Slightly reduced lipophilicity

due to

loss

1.1 Structural Visualization
The modification occurs specifically at the 2-position of the thiazole ring involved in the urea

linkage.

Ritonavir:

[1][2]

Impurity:

Mechanistic Origin: The "Homologue Error"
Understanding the formation of this impurity requires dissecting the retrosynthetic pathway of

Ritonavir. The impurity is process-related, stemming specifically from the quality of the starting

materials used to construct the thiazole building block.

2.1 The Hantzsch Thiazole Synthesis
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The 2-isopropyl-4-thiazolyl moiety is typically synthesized via a Hantzsch condensation.[1][2]

The key reagents are:

Thioamide Precursor: 2-Methylpropanethioamide (Isobutyrothioamide).[1][2]

Alpha-Halo Ketone: 1,3-Dichloroacetone (or equivalent).[1][2]

The Root Cause: If the Isobutyrothioamide starting material is contaminated with

Propanethioamide (Thiopropionamide), the condensation reaction will competitively produce

the 2-ethyl-4-thiazolyl analog.[1][2] This analog tracks through the subsequent coupling steps

(reaction with methylamine, then coupling to the valine-backbone) with similar reactivity to the

desired intermediate, making it difficult to purge downstream.

2.2 Pathway Diagram
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Figure 1: Mechanistic pathway showing the propagation of the thioamide contaminant into the

final Ritonavir API.

Synthesis and Isolation of Reference Standard
To validate analytical methods, a pure reference standard of the impurity is required. Since

isolation from the API is inefficient (due to low abundance), de novo synthesis is the preferred

route.
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Protocol for Standard Preparation:

Precursor Synthesis: React Propanethioamide with 1,3-dichloroacetone in ethanol at reflux

(60-80°C) for 4 hours.

Workup: Concentrate and crystallize to obtain 4-(chloromethyl)-2-ethylthiazole.

Amine Formation: React with methylamine to form (2-ethylthiazol-4-yl)methyl(methyl)amine.

[1][2]

Coupling: React this amine with the activated carbonate derivative of the Ritonavir core

backbone (e.g., the p-nitrophenyl carbonate intermediate).

Purification: Purify via Preparative HPLC (C18 column, ACN/Water gradient) to >98% purity.

Validation: Confirm structure via 1H-NMR (observe ethyl quartet/triplet) and MS (m/z 707.3

[M+H]+).

Analytical Strategy: Detection and Control
The structural similarity between Ritonavir and this impurity (homologues) presents a

separation challenge. Reverse-Phase HPLC (RP-HPLC) is the gold standard.[1][2]

4.1 Critical Spectral Identification (NMR)
Differentiation relies on the alkyl signals on the thiazole ring.

Feature Ritonavir (Isopropyl) Impurity (Ethyl)

Methine/Methylene
Septet at

~3.3 ppm (1H)

Quartet at

~2.9 ppm (2H)

Methyl Group
Doublet at

~1.36 ppm (6H)

Triplet at

~1.30 ppm (3H)

4.2 Validated HPLC Method Conditions
This method is designed to separate the "Critical Pair" (Ritonavir and Impurity F/I).
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Column: C18 Stationary Phase (e.g., Zorbax SB-C18 or equivalent), 4.6 x 150 mm, 3.5 µm

or 5 µm.[2]

Mobile Phase A: Phosphate Buffer (0.05 M, pH 4.0).[2]

Mobile Phase B: Acetonitrile (ACN).[2]

Flow Rate: 1.0 mL/min.[3][4][5]

Detection: UV at 240 nm (Thiazole absorption max).[2]

Column Temp: 35°C.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B Phase

0.0 65 35 Equilibration

20.0 45 55 Elution of Impurities

35.0 20 80 Wash

| 40.0 | 65 | 35 | Re-equilibration |[1][2]

Performance Criteria:

Relative Retention Time (RRT): The impurity typically elutes before Ritonavir (more polar due

to smaller alkyl chain).[2]

Note: Pharmacopeial RRTs vary by specific method. In EP methods, Impurity I often

appears at RRT ~0.85-0.90 relative to Ritonavir.[1][2]

Resolution (

): Must be > 1.5 between Impurity I and Ritonavir.

4.3 Analytical Workflow Diagram
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Figure 2: Self-validating analytical workflow for routine release testing.
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Regulatory Implications (ICH Q3A)
As a Specified Impurity, 2-Desisopropyl-2-ethyl Ritonavir must be controlled within strict

limits.[1][2]

Reporting Threshold: 0.05%

Identification Threshold: 0.10%

Qualification Threshold: 0.15% (or 1.0 mg/day intake, whichever is lower).

Control Strategy: To ensure the final API meets the <0.15% limit, the Propanethioamide content

in the Isobutyrothioamide starting material should be controlled to <0.10% (accounting for the

near 1:1 reaction conversion rate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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